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Compound of Interest

Compound Name: Methyl 4-O-feruloylquinate

Cat. No.: B13429824

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. Methyl 4-O-feruloylquinate, a chemical compound utilized in
various research applications, requires careful disposal due to its potential hazards. This guide
provides a procedural, step-by-step plan for its safe disposal.

Hazard Profile and Safety Precautions

According to safety data sheets, Methyl 4-O-feruloylquinate is classified as a hazardous
substance. It can be harmful if swallowed, cause skin and serious eye irritation, and may lead
to respiratory irritation[1][2][3][4]. Therefore, all personnel handling this compound must be
thoroughly familiar with its hazard profile and adhere to the required personal protective
equipment (PPE) protocols to minimize exposure risks[5].

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling Methyl 4-O-feruloylquinate to ensure personal

safety.
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Protection Type Specific Recommendations

Wear appropriate protective eyeglasses or
chemical safety goggles as described by

Eye/Face Protection OSHA's eye and face protection regulations in
29 CFR 1910.133 or European Standard
EN166[5].

Handle with gloves. Contaminated gloves

should be disposed of after use in accordance
Skin Protection with applicable laws and good laboratory

practices. Wear appropriate protective clothing

to prevent skin exposure[5].

A respiratory protection program that meets
OSHA's 29 CFR 1910.134 and ANSI 788.2
) ) requirements or European Standard EN 149
Respiratory Protection
must be followed whenever workplace
conditions warrant respirator use. Use only in a

well-ventilated area[5].

Step-by-Step Disposal Protocol

The disposal of Methyl 4-O-feruloylquinate must be conducted as hazardous waste and in
strict accordance with local, state, and federal regulations[1]. This substance should be
disposed of through a licensed professional waste disposal service[1]. Under no circumstances
should it be disposed of down the drain or in regular trash, as this can lead to environmental
contamination[1].

Waste Segregation and Collection

Proper segregation of waste is the first critical step in the disposal process.
e Solid Waste:

o Collect all solid Methyl 4-O-feruloylquinate waste, including contaminated consumables
such as weigh boats and pipette tips, in a dedicated, clearly labeled, and sealed
hazardous waste container[1].
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o The container must be kept closed when not in use[1].

e Liquid Waste:

o Solutions containing Methyl 4-O-feruloylquinate should be collected in a separate,
sealed, and appropriately labeled hazardous waste container[1].

o Avoid mixing with other chemical waste streams unless compatibility has been
confirmed[1].

e Contaminated Materials:

o Any materials used for cleaning spills, such as absorbent pads or wipes, must be collected
and disposed of as solid hazardous waste[1].

Storage of Hazardous Waste

Proper storage of the collected waste is crucial to maintain a safe laboratory environment.

o Store the sealed hazardous waste containers in a designated, well-ventilated waste
accumulation area[1].

e Ensure containers are clearly labeled with the contents ("Hazardous Waste: Methyl 4-O-
feruloylquinate") and the associated hazards.

Spill Management

In the event of a spill, immediate and appropriate action is necessary.
o Evacuate all non-essential personnel from the spill area[5].
e Ensure the area is adequately ventilated[5].

o Personnel involved in the cleanup must wear the appropriate PPE as detailed in the table
above[1].

 For liquid spills, use an inert absorbent material like vermiculite, sand, or earth to contain the
spill[1].
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o For solid spills, carefully sweep up the material and place it in the designated solid
hazardous waste container. Avoid creating dust[5].

e Collect the absorbed material and contaminated cleaning supplies and place them into the
hazardous waste container[1].

Final Disposal

The final step involves the removal and processing of the hazardous waste.

» Arrange for the collection of the hazardous waste containers by a licensed environmental
waste management company[1].

e Do not attempt to treat or dispose of the chemical waste through standard laboratory or
municipal waste systems.

Disposal Workflow

The following diagram illustrates the logical flow of the disposal process for Methyl 4-O-
feruloylquinate.
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Caption: Disposal workflow for Methyl 4-O-feruloylquinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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